Synthesis of a new family of a comb polymers with side-chain esters and ionic conductivities of their films containing lithium trifluoromethane sulfonate
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9940400599
Abstract
A new family of comb polymers with varying lengths of side chains containing ester groups have been synthesized, and ionic conductivities of hybrid films of these polymers with lithium trifluoromethanesulfonate (LiCF3SO3) studied as a function of salt concentration and temperature. Dielectric relaxation of the host polymers has also been investigated to gain an insight into ionic conduction. These polymers are amorphous and have good compatibility with LiCF3SO3. Ionic conductivities of the hybrid films are found to increase with increasing side-chain length, and a few hybrid films exhibit higher conductivities than a linear polyester, poly(ethylene succinate). The temperature dependence of ionic conductivities is shown to be in accord with that of dielectric relaxation of host polymers.
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